N-[(4-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide

• IUPAC Name: N-[(4-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide
• InChI: InChI=1S/C15H13N3O/c1-18(15(19)14-6-8-17-9-7-14)11-13-4-2-12(10-16)3-5-13/h2-9H,11H2,1H3
• InChI Key: NZNXAUXCLYPOFL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)C#N)C(=O)C2=CC=NC=C2
• Molecular Formula: C15H13N3O
• Molecular Weight: 251.28 g/mol

Description

N-[(4-cyanophenyl)methyl]-N-methylpyridine-4-carboxamide, commonly known as Cmpd-1, is a small molecule inhibitor that has gained significant attention in the field of cancer research. This compound has been identified as a potential therapeutic agent for the treatment of various types of cancers, including breast cancer, ovarian cancer, and lung cancer. The aim of

Mechanism of Action

Cmpd-1 exerts its anti-cancer effects by inhibiting the activity of CK2, which is a serine/threonine kinase that is overexpressed in many types of cancer cells. CK2 plays a critical role in cell survival and proliferation, and its inhibition leads to cell cycle arrest and apoptosis in cancer cells. Cmpd-1 has also been shown to inhibit the activity of other kinases, including AKT and ERK, which are involved in cell survival and growth.
Biochemical and Physiological Effects:
Cmpd-1 has been shown to have a selective inhibitory effect on CK2, with little or no effect on other kinases. It has also been found to have low toxicity in normal cells, making it a potential therapeutic agent for cancer treatment. Cmpd-1 has been shown to induce cell cycle arrest and apoptosis in cancer cells, and to sensitize cancer cells to chemotherapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of Cmpd-1 is its selective inhibitory effect on CK2, which makes it a potential therapeutic agent for cancer treatment. It has also been found to have low toxicity in normal cells, making it a safer alternative to other chemotherapeutic agents. However, one of the limitations of Cmpd-1 is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on Cmpd-1 should focus on its potential therapeutic application in different types of cancer, including breast cancer, ovarian cancer, and lung cancer. It should also investigate the optimal dosage and administration route of Cmpd-1, as well as its potential side effects. Further studies should also explore the molecular mechanisms underlying the anti-cancer effects of Cmpd-1, and its potential interaction with other chemotherapeutic agents. Finally, future research should aim to improve the solubility and bioavailability of Cmpd-1, to make it a more effective therapeutic agent for cancer treatment.

Synthesis Methods

The synthesis of Cmpd-1 involves a multi-step process that includes the reaction of 4-chloro-3-nitropyridine with 4-cyanobenzyl chloride to form 4-cyanobenzyl 4-chloro-3-nitropyridine-2-carboxylate. This intermediate is then reduced with sodium borohydride to obtain 4-cyanobenzyl 4-chloro-3-aminopyridine-2-carboxylate. The final step involves the reaction of this intermediate with methyl isocyanate to produce Cmpd-1.

Scientific Research Applications

Cmpd-1 has been extensively studied for its potential therapeutic application in cancer treatment. It has been shown to inhibit the growth of cancer cells by targeting the protein kinase CK2, which is involved in various cellular processes, including cell proliferation, differentiation, and apoptosis. Cmpd-1 has also been found to sensitize cancer cells to chemotherapy, making it a potential adjuvant therapy for cancer treatment.